Cas no 1261931-96-7 (2-Chloro-5-[4-(pyrrolidinylsulfonyl)phenyl]phenol)

• Product Name: 2-Chloro-5-[4-(pyrrolidinylsulfonyl)phenyl]phenol
• CAS No: 1261931-96-7
• MF: C₁₆H₁₆ClNO₃S
• MW: 337.821142196655
• MDL: MFCD18315848
• CID: 2621838
• PubChem ID: 53221581
• Update Time: 2025-05-20

2-Chloro-5-[4-(pyrrolidinylsulfonyl)phenyl]phenol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-[4-(pyrrolidinylsulfonyl)phenyl]phenol, 95%
• DTXSID00686207
• 4-Chloro-4'-(pyrrolidine-1-sulfonyl)[1,1'-biphenyl]-3-ol
• 4-Chloro-4'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-3-ol
• 2-CHLORO-5-[4-(PYRROLIDINYLSULFONYL)PHENYL]PHENOL
• MFCD18315848
• 1261931-96-7
• 2-Chloro-5-[4-(pyrrolidinylsulfonyl)phenyl]phenol

• MDL： MFCD18315848
• Inchi： 1S/C16H16ClNO3S/c17-15-8-5-13(11-16(15)19)12-3-6-14(7-4-12)22(20,21)18-9-1-2-10-18/h3-8,11,19H,1-2,9-10H2
• InChI Key： WJBILFYYJPEULV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1O)C1C=CC(=CC=1)S(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 337.0539422Da
• Monoisotopic Mass: 337.0539422Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 66Ų

Additional information on 2-Chloro-5-[4-(pyrrolidinylsulfonyl)phenyl]phenol

Introduction to 2-Chloro-5-[4-(pyrrolidinylsulfonyl)phenyl]phenol (CAS No: 1261931-96-7)

2-Chloro-5-[4-(pyrrolidinylsulfonyl)phenyl]phenol (CAS No: 1261931-96-7) is a highly specialized organic compound with a complex molecular structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique functional groups, including a chloro substituent, a phenolic hydroxyl group, and a pyrrolidinylsulfonyl moiety, which contribute to its diverse chemical properties and potential applications.

The molecular structure of 2-Chloro-5-[4-(pyrrolidinylsulfonyl)phenyl]phenol is defined by its aromatic rings and the strategic placement of substituents. The phenolic hydroxyl group at position 5 of the benzene ring imparts acidic properties, while the chloro group at position 2 introduces electron-withdrawing effects, enhancing the compound's reactivity in certain chemical reactions. The pyrrolidinylsulfonyl group attached to the para position of the benzene ring adds complexity to the molecule, potentially influencing its solubility, stability, and interactions with biological systems.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-Chloro-5-[4-(pyrrolidinylsulfonyl)phenyl]phenol through various routes, including coupling reactions and sulfonamide formation. These methods have been optimized to ensure high yields and purity, making the compound more accessible for research and industrial applications.

In terms of applications, 2-Chloro-5-[4-(pyrrolidinylsulfonyl)phenyl]phenol has shown promise in drug discovery efforts, particularly in targeting specific biological pathways and diseases. Its unique structure allows for potential interactions with proteins and enzymes, making it a valuable candidate for lead optimization in pharmaceutical research.

Moreover, the compound's electronic properties and functional groups make it an interesting candidate for materials science applications, such as in the development of advanced polymers or electronic materials. Its ability to form hydrogen bonds and participate in π-π interactions could be leveraged in designing novel materials with tailored properties.

From an environmental standpoint, understanding the degradation pathways and ecological impact of 2-Chloro-5-[4-(pyrrolidinylsulfonyl)phenyl]phenol is crucial for ensuring sustainable practices in its production and use. Recent studies have explored its biodegradation under various conditions, providing insights into its environmental fate and potential risks.

In conclusion, 2-Chloro-5-[4-(pyrrolidinylsulfonyl)phenyl]phenol (CAS No: 1261931-96-7) is a multifaceted compound with significant potential across multiple disciplines. Its intricate molecular structure, coupled with advancements in synthetic methods and application research, positions it as a key player in future innovations within chemistry and related fields.